Cas no 126444-09-5 (3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl) ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl) ester
• CAS No: 126444-09-5
• MF: C₂₆H₂₇N₃O₄S₂
• MW: 509.640283823013
• CID: 160423
• PubChem ID: 164220
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl) ester
• 3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimeth...
• 3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl)
• bis(pyridin-4-ylmethyl) 2,6-dimethyl-4-(6-methyl-2,3-dihydro-1,4-dithiin-5-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• NK 250
• 2,5-Pyridinedicarboxylic acid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-, bis(4-pyridinylmethyl) ester
• bis(pyridin-4-ylmethyl) 2,6-dimethyl-4-(3-methyl-5,6-dihydro-1,4-dithiin-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• NK-250
• 2,6-Dimethyl-1,4-dihydro-4-[(5,6-dihydro-3-methyl-1,4-dithiin)-2-yl]-3,5-pyridinedicarboxylic acid bis[(pyridin-4-yl)methyl] ester
• SCHEMBL9866467
• 3,5-Pyridinedicarboxylic acid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-, 3,5-bis(4-pyridinylmethyl) ester
• 126444-09-5
• CHEMBL1966197
• ACMC-20dfgg
• NSC-658990
• bis(4-pyridylmethyl) 2,6-dimethyl-4-(6-methyl-2,3-dihydro-1,4-dithiin-5-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID00155185
• Q27107491
• AC1L4UF7
• NCI60_020780
• NSC658990
• Bis(4-pyridylmethyl)-4-[2-(3-methyl-5,4-dithiinyl)]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CHEBI:7437
• CHEMBL330740
• NIK250

• Inchi： 1S/C26H27N3O4S2/c1-16-21(25(30)32-14-19-4-8-27-9-5-19)23(24-18(3)34-12-13-35-24)22(17(2)29-16)26(31)33-15-20-6-10-28-11-7-20/h4-11,23,29H,12-15H2,1-3H3
• InChI Key： WKCXIRURXIDOND-UHFFFAOYSA-N
• SMILES： S1CCSC(C)=C1C1C(C(=O)OCC2C=CN=CC=2)=C(C)NC(C)=C1C(=O)OCC1C=CN=CC=1

Computed Properties

• Exact Mass: 509.14451
• Monoisotopic Mass: 509.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 698.1°Cat760mmHg
• Flash Point: 376°C
• Refractive Index: 1.627
• PSA: 90.41

3,5-Pyridinedicarboxylicacid, 4-(5,6-dihydro-3-methyl-1,4-dithiin-2-yl)-1,4-dihydro-2,6-dimethyl-,3,5-bis(4-pyridinylmethyl) ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines